Cas no 876616-92-1 (2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole)

2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole structure
876616-92-1 structure
Product Name:2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole
CAS No:876616-92-1
MF:C16H19BrN2O
MW:335.238863229752
CID:2810462
PubChem ID:11681546
Update Time:2025-04-21

2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole Chemical and Physical Properties

Names and Identifiers

    • 876616-92-1
    • SCHEMBL3583894
    • 2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole
    • DTXSID10470558
    • ZQHAWHYNSSTKBW-UHFFFAOYSA-N
    • Inchi: 1S/C16H19BrN2O/c1-12-15(8-11-19-9-2-3-10-19)18-16(20-12)13-4-6-14(17)7-5-13/h4-7H,2-3,8-11H2,1H3
    • InChI Key: ZQHAWHYNSSTKBW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC(=C(C)O1)CCN1CCCC1

Computed Properties

  • Exact Mass: 334.06808Da
  • Monoisotopic Mass: 334.06808Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.3Ų
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